2-(4-Bromophenyl)-4-(chloromethyl)pyrimidine
Overview
Description
2-(4-Bromophenyl)-4-(chloromethyl)pyrimidine, also known as 2-BCMP, is a synthetic organic compound that has a range of applications in scientific research. It is a colorless, crystalline solid and has a molecular weight of 277.5 g/mol. It is soluble in water, methanol and other organic solvents. This compound has been used in a variety of applications, including as a reagent in organic synthesis, as an intermediate in the synthesis of other compounds, and as a tool to study the biochemical and physiological effects of certain compounds.
Scientific Research Applications
Synthesis of Pyrimidine Derivatives
2-(4-Bromophenyl)-4-(chloromethyl)pyrimidine serves as an important intermediate in the synthesis of various pyrimidine derivatives. It has been utilized in the rapid synthesis of 5-(4-bromophenyl)-4, 6-dichloropyrimidine, which is key in pharmaceutical and chemical fields. This compound is an essential intermediate for synthesizing active compounds, such as N (5 (4–bromophenyl)–6–chloropyrimidin–4–yl) butane-1sulfonamide and 5-(4-bromophenyl)-4-(2-((5-bromopyrazin-2-yl) oxy) ethoxy) -6-chloropyrimidine (Shan Hou et al., 2016).
Quantum Chemical Characterization
The compound has been used in quantum chemistry to study hydrogen bonding sites in pyrimidine compounds derivatives. This research is vital in understanding the molecular interactions and the properties of these compounds at a quantum level (Yafigui Traoré et al., 2017).
Antimicrobial and Antituberculosis Activities
Pyrimidine-incorporated Schiff base of isoniazid, synthesized using this compound, has shown promising results in antimicrobial and antituberculosis activities. This indicates the potential of this compound in developing new therapeutic agents (Hetal I. Soni & N. Patel, 2017).
In Vitro Biological Activities
The compound has been a precursor in the synthesis of various derivatives exhibiting significant biological activities, including antimicrobial, anthelmintic, and insecticidal properties (R. Bamnela & S. Shrivastava, 2010).
Nonlinear Optical Properties
Research into the nonlinear optical (NLO) properties of pyrimidine derivatives, where this compound acts as a core structure, has shown significant potential. These findings are important for optoelectronic applications (A. Hussain et al., 2020).
properties
IUPAC Name |
2-(4-bromophenyl)-4-(chloromethyl)pyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8BrClN2/c12-9-3-1-8(2-4-9)11-14-6-5-10(7-13)15-11/h1-6H,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NYBBQCXRGIHZPQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NC=CC(=N2)CCl)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8BrClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.55 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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